Cas no 14942-31-5 (1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N,N-dimethyl-)

• Product Name: 1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N,N-dimethyl-
• CAS No: 14942-31-5
• MF: C₁₈H₂₁NS
• MW: 283.431043386459
• CID: 155691
• PubChem ID: 6436417
• Update Time: 2025-04-19

1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,3-(9,10-dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thien-4-ylidene)-N,N-dimethyl-
• (3E)-3-(4,5-dihydrobenzo[1,2]cyclohepta[3,4-b]thiophen-10-ylidene)-N,N-dimethylpropan-1-amine
• 3-(9,10-Dihydro-4H-benzo[4,5]cyclohepta[1,2-b]thiophen-4-ylidene)-N,N-dimethylpropan-1-amine
• NPL-82
• IB-503
• 9,10-Dihydro-4-[3-(dimethylamino)propylidene]-4H-benzo[4,5]cyclohepta[1,2-b]thiophene
• 4-(3-Dimethylaminopropyliden)-9,10-dihydro-4H-benzo(4,5)cyclohepta(1,2-B)tiophen
• 1-Propanamine, 3-(9,10-dihydro-4H-benzo(4,5)cyclohepta(1,2-b)thien-4-ylidene)-N,N-dimethyl-
• IB 503
• 4-(3-Dimethylaminopropyliden)-9,10-dihydro-4H-benzo(4,5)cyclohepta(1,2-B)tiophen [German]
• 4H-Benzo(4,5)cyclohepta(1,2-b)thiophene, 9,10-dihydro-4-(3-(dimethylamino)propylidene)-
• 14942-31-5
• NPL 82
• 3-(9,10-Dihydro-4H-benzo(4,5)cyclohepta(1,2-b)thien-4-ylidene)-N,N-dimethyl-1-propanamine
• (3E)-N,N-dimethyl-3-(6-thiatricyclo[8.4.0.03,7]tetradeca-1(14),3(7),4,10,12-pentaen-2-ylidene)propan-1-amine
• 4-(3-Dimethylaminopropylidene)-9,10-dihydro-4H-benzo(4,5)cyclohepta(1,2-b)thiophene

• Inchi： 1S/C18H21NS/c1-19(2)12-5-8-16-15-7-4-3-6-14(15)9-10-18-17(16)11-13-20-18/h3-4,6-8,11,13H,5,9-10,12H2,1-2H3/b16-8+
• InChI Key： ZDYPMKZEUSYJQI-LZYBPNLTSA-N
• SMILES： S1C=CC2=C1CCC1C=CC=CC=1/C/2=C\CCN(C)C

Computed Properties

• Exact Mass: 283.13947
• Monoisotopic Mass: 283.13947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5
• XLogP3: 4.1

Experimental Properties

• Density: 1.146
• Boiling Point: 402.2°Cat760mmHg
• Flash Point: 197°C
• Refractive Index: 1.647